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Abstract
cis-Vaccenic acid (cVA), an n-7 monounsaturated fatty acid, is emerging from the shadow of

its more-studied isomers as a significant biomolecule with diverse physiological roles.

Endogenously synthesized from palmitoleic acid, cVA is a key product of lipid metabolism

pathways involving enzymes such as Stearoyl-CoA Desaturase 1 (SCD1) and Elongase 5

(ELOVL5). Recent research has implicated cVA in a range of biological processes, from

regulating cellular signaling cascades like the mTORC2-Akt-FOXO1 pathway to influencing cell

viability in oncogenic contexts, particularly prostate cancer. Furthermore, studies have linked

plasma phospholipid levels of cVA to cardiometabolic health markers, including insulin

resistance, and have identified its potential as a therapeutic agent for hemoglobinopathies by

inducing γ-globin synthesis. This technical guide provides an in-depth review of the biological

significance of cis-vaccenic acid, summarizing key quantitative data, detailing relevant

experimental protocols, and visualizing the core metabolic and signaling pathways to support

further research and drug development efforts.

Metabolism and Biosynthesis
cis-Vaccenic acid ((Z)-11-Octadecenoic acid) is an 18-carbon monounsaturated fatty acid. Its

synthesis is intrinsically linked to the activity of two key enzymes in lipid metabolism: Stearoyl-

CoA Desaturase 1 (SCD1) and Fatty Acid Elongase 5 (ELOVL5).
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The primary pathway for cVA biosynthesis begins with the saturated fatty acid palmitate (16:0).

SCD1 introduces a double bond to produce palmitoleic acid (16:1n-7). Subsequently, ELOVL5

catalyzes a two-carbon addition to elongate palmitoleic acid into cis-vaccenic acid (18:1n-7).

[1][2] This pathway is crucial, as the products, particularly cVA, have been shown to be more

than simple metabolic intermediates, acting as signaling molecules that influence major cellular

pathways.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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